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Compound of Interest

Compound Name: Vinyldifluoroborane

Cat. No.: B15289953 Get Quote

Essential Safety and Handling Guide for
Vinyldifluoroborane
Disclaimer: A specific Safety Data Sheet (SDS) for Vinyldifluoroborane is not readily

available. This guide is based on the general properties and hazards associated with

organoboranes and pyrophoric and water-reactive chemicals. Researchers must exercise

extreme caution and consult with their institution's environmental health and safety department

before handling this substance.

Vinyldifluoroborane is an organoboron compound. Organoboranes, particularly those with

alkyl or vinyl groups, are often highly reactive and may be pyrophoric (ignite spontaneously in

air) and water-reactive.[1][2] Therefore, stringent safety protocols must be followed to mitigate

risks.

Immediate Safety and Handling Plan
1. Personal Protective Equipment (PPE):

Due to the likely pyrophoric and water-reactive nature of Vinyldifluoroborane, a

comprehensive PPE strategy is mandatory.[3][4][5][6][7][8]

Body Protection: A flame-resistant lab coat (e.g., Nomex®) must be worn over 100% cotton

clothing.[4][6][7] Synthetic fabrics should be avoided as they can melt and adhere to the skin
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in case of a fire.[4]

Eye and Face Protection: Chemical splash goggles meeting ANSI Z.87.1 standards are the

minimum requirement.[5][9] A full-face shield worn over safety glasses is required when

there is a risk of explosion or splashes.[3][6][8]

Hand Protection: Double gloving is essential. A pair of chemical-resistant nitrile gloves

should be worn as the inner layer, with a pair of flame-resistant gloves (e.g., Nomex® or

Kevlar®) worn over them.[3][4][6][8]

Footwear: Fully enclosed, chemical-resistant shoes are required. Open-toed shoes are

strictly prohibited.[6][9]

2. Engineering Controls:

Fume Hood/Glove Box: All handling of Vinyldifluoroborane must be conducted in a certified

chemical fume hood or a glove box with an inert atmosphere (e.g., nitrogen or argon).[6][9]

Emergency Equipment: A Class D fire extinguisher (for combustible metals) or dry sand

should be immediately accessible.[9][10] A safety shower and eyewash station must be

within a 10-second travel distance.[9]

3. Operational Procedures:

Work Area Preparation: The work area must be free of clutter and flammable materials.

Ensure all glassware is oven-dried and cooled under an inert atmosphere before use.[4][11]

Inert Atmosphere Techniques: Vinyldifluoroborane should be handled under an inert

atmosphere at all times to prevent contact with air and moisture.[1][3][4] This involves using

Schlenk lines or a glove box.

Transferring the Reagent:

For small volumes (<20 mL), use a clean, dry, gas-tight syringe with a long needle.[6]

For larger volumes, the double-tipped needle (cannula) technique is recommended for

transferring the liquid from its storage container to the reaction vessel under a positive

pressure of inert gas.[4][6]
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The reagent bottle should be securely clamped during transfer.[6]

Never Work Alone: Due to the high-risk nature of this chemical, it is imperative to never work

alone.[3][5]

Disposal Plan
Unused or waste Vinyldifluoroborane is hazardous and must be quenched (neutralized)

before disposal. Never dispose of active Vinyldifluoroborane directly into waste containers.[9]

[10]

Quenching Procedure:

This procedure must be performed in a fume hood, under an inert atmosphere, and with the

reaction vessel in an ice bath to control the exothermic reaction.[4][9][11]

Dilution: Dilute the Vinyldifluoroborane waste significantly with an inert, high-boiling point

solvent like heptane or toluene.[9]

Initial Quenching: Slowly add a less reactive alcohol, such as isopropanol, dropwise with

vigorous stirring. Continue the addition until gas evolution ceases.[4][9]

Secondary Quenching: After the initial reaction subsides, slowly add a more reactive alcohol,

such as methanol, to ensure complete neutralization.[4][9]

Final Hydrolysis: Very cautiously add water dropwise to hydrolyze any remaining reactive

species.[9]

Waste Disposal: The resulting neutralized solution should be collected in a properly labeled

hazardous waste container for disposal through your institution's environmental health and

safety program.[9][10]

Empty Container Disposal:

Empty containers that held Vinyldifluoroborane must also be decontaminated.

Triple rinse the container with an inert, dry solvent (e.g., toluene or hexane) under an inert

atmosphere.[10]
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The rinsate is hazardous and must be quenched as described above.[10]

After rinsing, the container can be left open in the back of a fume hood overnight to

evaporate any residual solvent before being disposed of as hazardous waste.[10]

Quantitative Data
As no specific data for Vinyldifluoroborane is available, the following table presents

information for a related compound, Borane dimethyl sulfide complex, for illustrative purposes

only. These values are not representative of Vinyldifluoroborane.

Property
Value (for Borane dimethyl sulfide
complex)

Physical State Liquid

Boiling Point Not Available

Flash Point -1 °C (30.2 °F)

Specific Gravity 0.79 g/mL at 25 °C (77 °F)

Vapor Pressure Not Available

Experimental Workflow and Safety Logic
The following diagram illustrates the logical flow of operations for safely handling

Vinyldifluoroborane, from preparation to disposal.
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Safe handling workflow for Vinyldifluoroborane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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